Cas no 661459-16-1 (Benzonitrile, 3-[5-(3-methyl-2-piperidinyl)-1,2,4-oxadiazol-3-yl]-)
661459-16-1 structure
Product Name:Benzonitrile, 3-[5-(3-methyl-2-piperidinyl)-1,2,4-oxadiazol-3-yl]-
CAS No:661459-16-1
MF:C15H16N4O
MW:268.313742637634
CID:1703757
PubChem ID:22032730
Update Time:2025-04-21
Benzonitrile, 3-[5-(3-methyl-2-piperidinyl)-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-[5-(3-methyl-2-piperidinyl)-1,2,4-oxadiazol-3-yl]-
- 3-[5-(3-Methyl-2-piperidinyl)-1,2,4-oxadiazol-3-yl]benzonitrile
- DB-378579
- 661459-16-1
- DTXSID001175810
- SCHEMBL5955619
- AJXUBPRKXKBQSC-UHFFFAOYSA-N
- 3-[5-(3-methyl-piperidin-2-yl)-[1,2,4]oxadiazol-3-yl]-benzonitrile
-
- Inchi: 1S/C15H16N4O/c1-10-4-3-7-17-13(10)15-18-14(19-20-15)12-6-2-5-11(8-12)9-16/h2,5-6,8,10,13,17H,3-4,7H2,1H3
- InChI Key: AJXUBPRKXKBQSC-UHFFFAOYSA-N
- SMILES: O1C(C2C(C)CCCN2)=NC(C2C=CC=C(C#N)C=2)=N1
Computed Properties
- Exact Mass: 268.13258
- Monoisotopic Mass: 268.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 74.7Ų
Experimental Properties
- PSA: 74.74
Benzonitrile, 3-[5-(3-methyl-2-piperidinyl)-1,2,4-oxadiazol-3-yl]- Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
661459-16-1 (Benzonitrile, 3-[5-(3-methyl-2-piperidinyl)-1,2,4-oxadiazol-3-yl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent